molecular formula C18H38OS B8744757 Ethanol, 2-hexadecylthio-

Ethanol, 2-hexadecylthio-

Cat. No.: B8744757
M. Wt: 302.6 g/mol
InChI Key: PDOIABQTPMOHQQ-UHFFFAOYSA-N
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Description

Ethanol, 2-hexadecylthio- is a useful research compound. Its molecular formula is C18H38OS and its molecular weight is 302.6 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H38OS

Molecular Weight

302.6 g/mol

IUPAC Name

2-hexadecylsulfanylethanol

InChI

InChI=1S/C18H38OS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-18-16-19/h19H,2-18H2,1H3

InChI Key

PDOIABQTPMOHQQ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCSCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thioethanol (5.0 g, 64 mmol), hexadecyl bromide (25.0 g, 82 mmol), and KOH (4.5 g, 80 mmol) were combined in 95% EtOH (150 mL). The reaction mixture was stirred at room temperature overnight and then diluted with H2O. The precipitate was collected and recrystallized from MeOH to provide the thioether: 19.0 g, 96%; mp 50° C.; NMR (300 MHz, CDCl3) δ 0.89 (t, 3 H, CH3), 1,30 (m, 26 H, (CH2)13), 1.60 (m, 2 H, CH2CH2S), 2.52 (t, 2 H, SCH2), 2.72 (m, 2 H, CH2S), 3.72 (m, 2 H, CH2OH).
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